Cas no 271-73-8 (1H-Pyrazolo[3,4-b]pyridine)

1H-Pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a fused pyrazole and pyridine ring system, which serves as a versatile scaffold in medicinal and materials chemistry. Its rigid bicyclic structure enhances binding affinity and selectivity, making it valuable in the design of pharmaceutical agents, particularly kinase inhibitors and CNS-targeting compounds. The compound's nitrogen-rich framework also facilitates diverse functionalization, enabling tailored modifications for specific applications. Its stability and synthetic accessibility further contribute to its utility in drug discovery and agrochemical research. Researchers favor 1H-Pyrazolo[3,4-b]pyridine for its balanced physicochemical properties and potential in developing novel bioactive molecules.
1H-Pyrazolo[3,4-b]pyridine structure
1H-Pyrazolo[3,4-b]pyridine structure
Product Name:1H-Pyrazolo[3,4-b]pyridine
CAS No:271-73-8
MF:C6H5N3
MW:119.124000310898
MDL:MFCD05663981
CID:36670
PubChem ID:253660716
Update Time:2025-11-02

1H-Pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]pyridine
    • Pyrazolo[3,4-b]pyridine
    • 7-Azaindazole
    • 1H-Pyrazolo<3,4-b>pyridine
    • 7-Aza-1H-indazole
    • AM20051021
    • AM20051022
    • MFCD05663981
    • W-202146
    • BL003267
    • BCP27183
    • DTXSID20949861
    • 271-73-8
    • 1H-pyrazolo[3,4-b]pyridin
    • EN300-86227
    • FT-0688630
    • SCHEMBL7678
    • 1H-Pyrazolo[3,4-b]pyridine, AldrichCPR
    • CS-W000643
    • GVLRTOYGRNLSDW-UHFFFAOYSA-N
    • 7-aza indazole
    • FT-0647039
    • NF-0740
    • A15439
    • 2H-PYRAZOLO[3,4-B]PYRIDINE
    • SY005396
    • PB18682
    • AKOS004910186
    • A846797
    • Z1147474011
    • 2h pyrazolo[3,4 b]pyridin
    • AC-22878
    • HY-W000643
    • P2285
    • 271-71-6
    • 1H-Pyrazolo[3,4-b]pyridine; 7-Aza-1H-indazole; Pyrazolo[3,4-b]pyridine;
    • STK510368
    • DB-032299
    • 692-659-1
    • 1h-pyrazolo(3,4-b)pyridine
    • MDL： MFCD05663981
    • Inchi： 1S/C6H5N3/c1-2-5-4-8-9-6(5)7-3-1/h1-4H,(H,7,8,9)
    • InChI Key： GVLRTOYGRNLSDW-UHFFFAOYSA-N
    • SMILES： N1C2C(C=N1)=CC=CN=2

Computed Properties

  • Exact Mass: 119.04800
  • Monoisotopic Mass: 119.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.6A^2

Experimental Properties

  • Color/Form: Solid
  • Density: 1.349
  • Melting Point: 96.0 to 100.0 deg-C
  • Boiling Point: 120°C/0.1mmHg(lit.)
  • Flash Point: 145.716℃
  • Refractive Index: 1.715
  • PSA: 41.57000
  • LogP: 0.95790

1H-Pyrazolo[3,4-b]pyridine Security Information

1H-Pyrazolo[3,4-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrazolo[3,4-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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1H-Pyrazolo[3,4-b]pyridine
 271-73-8 95%
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BAI LING WEI Technology Co., Ltd.
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Chemenu
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Chemenu
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 271-73-8 95+%
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Chemenu
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 271-73-8 95+%
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Pyrazolo[3,4-b]pyridine
 271-73-8 >98.0%(T)(HPLC)
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Alichem
A029193298-25g
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 271-73-8 97%
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 $206.00 2023-09-02
Alichem
A029193298-100g
1H-Pyrazolo[3,4-b]pyridine
 271-73-8 97%
100g
 $624.00 2023-09-02
Apollo Scientific
OR30698-5g
1H-Pyrazolo[3,4-b]pyridine
 271-73-8 98+%
5g
 £17.00 2025-03-21
Apollo Scientific
OR30698-25g
1H-Pyrazolo[3,4-b]pyridine
 271-73-8 98+%
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